1,3-Benzodioxole-5-acetic acid, ethyl ester

• IUPAC Name: ethyl 2-(1,3-benzodioxol-5-yl)acetate
• InChI: InChI=1S/C11H12O4/c1-2-13-11(12)6-8-3-4-9-10(5-8)15-7-14-9/h3-5H,2,6-7H2,1H3
• InChI Key: AAPLOOSRPPYKGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC2=C(C=C1)OCO2
• Molecular Formula: C11H12O4
• DSSTOX Substance ID: DTXSID70342803
• Molecular Weight: 208.21 g/mol
• CAS RN: 26664-86-8

Description

1,3-Benzodioxole-5-acetic acid, ethyl ester is a chemical compound that has been studied for various applications. It is involved in the acylation of 1,3-benzodioxole, a process that was studied in a continuous process using a recyclable heterogeneous substoichiometric catalyst. The acylation process achieved a conversion rate of 73% with a selectivity of 62% of the desired acylated product.

Synthesis Analysis

The synthesis of 1,3-Benzodioxole-5-acetic acid, ethyl ester involves the acylation of 1,3-benzodioxole. This process was studied in a continuous process using a recyclable heterogeneous substoichiometric catalyst. In a short time period (30 min), at 100 °C, the conversion rate was 73%, with a selectivity of 62% of the desired acylated product.

Molecular Structure Analysis

The molecular structure of 1,3-Benzodioxole-5-acetic acid, ethyl ester is available as a 2D Mol file or as a computed 3D SD file. The molecular weight of the compound is 122.1213.

Chemical Reactions Analysis

The chemical reactions involving 1,3-Benzodioxole-5-acetic acid, ethyl ester primarily involve its acylation. The reaction was run continuously for 6 hours, showing excellent stability and selectivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3-Benzodioxole-5-acetic acid, ethyl ester include a molecular weight of 194.18 and a Hydrogen Bond Acceptor Count of 4.

Scientific Research Applications

Continuous Acylation Process

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Antimicrobial Agent

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Antioxidant Agent

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Synthesis of Cosmetics

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Synthesis of Natural Products

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Mechanism of Action

Target of Action

The primary target of 1,3-Benzodioxole-5-acetic acid, ethyl ester is the auxin receptor TIR1 (Transport Inhibitor Response 1) . This receptor plays a crucial role in plant growth and development, particularly in root growth .

Mode of Action

1,3-Benzodioxole-5-acetic acid, ethyl ester acts as an agonist to the auxin receptor TIR1 . It binds to the receptor, enhancing root-related signaling responses . This interaction results in a significant promotion of root growth in plants .

Biochemical Pathways

Upon binding to the TIR1 receptor, 1,3-Benzodioxole-5-acetic acid, ethyl ester triggers a series of biochemical pathways that promote root growth . It enhances auxin response reporter’s (DR5:GUS) transcriptional activity . It also down-regulates the expression of root growth-inhibiting genes .

Result of Action

The action of 1,3-Benzodioxole-5-acetic acid, ethyl ester results in a remarkable promotive effect on root growth in plants . It induces a common transcriptional response with auxin and down-regulates the expression of root growth-inhibiting genes . This leads to the enhancement of root growth and potentially increased crop production .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1,3-Benzodioxole-5-acetic acid, ethyl ester. For instance, the compound should be stored in a sealed container, away from fire sources and oxidizing agents, and in a cool, dry place . Proper ventilation conditions are needed when handling the compound to avoid the production or inhalation of harmful gases .

Safety and Hazards

Safety measures for handling 1,3-Benzodioxole-5-acetic acid, ethyl ester include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

The future directions for the study of 1,3-Benzodioxole-5-acetic acid, ethyl ester involve its potential applications in the field of drug discovery. The compound is structurally similar to resveratrol, which has been reported to enhance Sirt1 expression and has the activation effect on the proteins related to insulin signaling. Therefore, it raises expectations in therapeutic innovation.

Synthesis routes and methods

Procedure details

To a solution of 3,4-methylenedioxyphenylacetic acid (10 g) in ethanol (100 ml) was added conc. sulfuric acid (3 ml). After being refluxed for 90 minutes, the mixture was concentrated in vacuo. The residue was dissolved in diethyl ether (150 ml). The solution was washed with 1M aqueous sodium bicarbonate solution and brine successively and dried over magnesium sulfate, and concentrated in vacuo to give ethyl 3,4-methylenedioxyphenylacetate (11.0 g) as an oil.